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Compound Name: 2-Ethylpyrazine

Cat. No.: B116886

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylpyrazine is a heterocyclic aromatic organic compound that is a key contributor to the
aroma of a variety of roasted and cooked foods, such as coffee, roasted nuts, and baked
goods.[1][2] In the fragrance industry, 2-Ethylpyrazine is a valuable ingredient used to impart
nutty, roasted, and earthy notes to perfume compositions.[3][4][5] Its unique olfactory profile
adds depth, warmth, and complexity, making it particularly suitable for gourmand, oriental, and
tobacco fragrance families.[6][7] This document provides detailed application notes and
experimental protocols for the use of 2-Ethylpyrazine as a fragrance ingredient.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of 2-Ethylpyrazine is
essential for its effective application in perfumery.
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Property Value Source(s)
Molecular Formula CeHsNz2 [8]
Molecular Weight 108.14 g/mol [8]
Appearance Colorless to pale yellow liquid [9]
Nutty, roasted, earthy, musty,
Odor Profile buttery, peanut, chocolate- [2][10]
peanut taste
Odor Detection Threshold in
6,000 ppb [10]
Water
Boiling Point 158 - 160 °C 9]
Density ~0.998 g/mL at 25 °C 9]

Vapor Pressure

1.27 mmHg at 25 °C

[9]

Soluble in organic solvents like

Solubility ethanol and oils; slightly [9]
soluble in water.
Purity (typical) >99.0% [5]

Olfactory Perception and Signaling Pathway

The perception of 2-Ethylpyrazine's characteristic aroma is initiated by its interaction with

specific olfactory receptors (ORS) in the nasal cavity. Research has identified that pyrazines, as

a class of odorants, activate specific human olfactory receptors, notably OR5K1 and OR2AG1.

[3][6][10] The binding of 2-Ethylpyrazine to these G-protein coupled receptors triggers a

downstream signaling cascade, leading to the perception of its nutty and roasted scent.
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Olfactory Signal Transduction Pathway for 2-Ethylpyrazine.

Application in Fragrance Formulations

2-Ethylpyrazine is a powerful aroma chemical and should be used at low concentrations to
achieve the desired effect without overpowering the fragrance compaosition.

Recommended . L
L L Typical Use Levels in Final
Application Concentration in
Product

Fragrance Concentrate
Fine Fragrance up to 0.1000% 0.5-10 ppm
Personal Care Products up to 0.1000% 0.5-10 ppm
Home Fragrance up to 0.1000% 0.5-10 ppm

Source:[7]
It is particularly effective in:

o Gourmand Fragrances: To enhance notes of coffee, chocolate, caramel, and nuts.
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» Oriental Fragrances: To add a roasted, smoky, and slightly spicy character.
o Tobacco Accords: To provide a realistic, roasted tobacco leaf aroma.

o Woody Fragrances: To introduce warmth and complexity to woody and earthy notes.

Experimental Protocols
Laboratory Synthesis of 2-Ethylpyrazine

The following is a representative protocol for the laboratory synthesis of 2-Ethylpyrazine. This
method is based on the condensation reaction of an alpha-dicarbonyl compound with a
diamine.

Combine Ethylenediamine Heat and Stir Aqueous Workup Distillation under Characterization Pure 2-Ethylpyrazine
and 1,2-Propanedione (e.g., 80-120°C) & Solvent Extraction Reduced Pressure (GC-MS, NMR) Vipy

Click to download full resolution via product page

Workflow for the Synthesis of 2-Ethylpyrazine.

Materials:

Ethylenediamine

¢ 1,2-Propanedione (Methylglyoxal)

o Ethanol (or another suitable solvent)

e Sodium hydroxide solution (for neutralization)

» Dichloromethane (or other extraction solvent)

¢ Anhydrous magnesium sulfate (for drying)

e Round-bottom flask, condenser, dropping funnel, heating mantle, magnetic stirrer

e Separatory funnel
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e Rotary evaporator
« Distillation apparatus
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a condenser, dropping funnel, and
magnetic stirrer, dissolve ethylenediamine in ethanol.

o Addition of Diketone: Slowly add 1,2-propanedione to the ethylenediamine solution with
constant stirring. An exothermic reaction may occur, so the addition rate should be controlled
to maintain a moderate temperature.

o Reaction: After the addition is complete, heat the mixture to reflux for 2-4 hours to drive the
condensation and cyclization reaction to completion.

o Work-up: Cool the reaction mixture to room temperature. Neutralize the mixture with a
sodium hydroxide solution.

o Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three
times with dichloromethane.

e Drying and Concentration: Combine the organic extracts and dry over anhydrous
magnesium sulfate. Filter to remove the drying agent and concentrate the solution using a
rotary evaporator.

 Purification: Purify the crude 2-Ethylpyrazine by vacuum distillation to obtain a colorless to
pale yellow liquid.

e Analysis: Confirm the identity and purity of the synthesized 2-Ethylpyrazine using Gas
Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)
spectroscopy.[8]

Sensory Evaluation Protocol

A triangle test is a common method for the sensory evaluation of fragrance ingredients to
determine if a perceptible difference exists between two samples.
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Workflow for Sensory Evaluation (Triangle Test).
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Objective: To determine if the addition of 2-Ethylpyrazine at a specific concentration creates a
perceivable difference in a fragrance base.

Materials:

Fragrance base (e.g., a simple floral or woody accord)

2-Ethylpyrazine solution (e.g., 1% in ethanol)

Glass vials with caps

Coding labels

Sensory evaluation booths with controlled ventilation and lighting

Panel of at least 15 trained sensory assessors
Procedure:

e Sample Preparation:

o Prepare a control sample (A) of the fragrance base.

o Prepare a test sample (B) by adding a specific concentration of the 2-Ethylpyrazine
solution to the fragrance base.

o For each panelist, prepare a set of three coded samples. Two samples will be identical
(either A or B), and one will be different. The order of presentation should be randomized
for each panelist (e.g., AAB, ABA, BAA, BBA, BAB, ABB).

o Evaluation:
o Each panelist is presented with their set of three coded samples.

o Panelists are instructed to smell each sample from left to right and identify the sample that
is different from the other two.

o Aforced-choice method is used; panelists must choose one sample.
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o Data Analysis:
o The number of correct identifications is recorded.

o Statistical analysis (e.g., using a binomial distribution or Chi-squared test) is performed to
determine if the number of correct identifications is significantly greater than what would
be expected by chance (one-third).

Stability Testing Protocol

Stability testing is crucial to ensure that a fragrance containing 2-Ethylpyrazine maintains its
intended olfactory profile and physical characteristics over time and under various
environmental conditions.[4][11]
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Workflow for Fragrance Stability Testing.
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Objective: To assess the stability of 2-Ethylpyrazine in a finished fragrance product under
various storage conditions.

Materials:

Finished fragrance product containing 2-Ethylpyrazine

Identical product without 2-Ethylpyrazine (as a control)

Appropriate packaging for the product

Stability chambers/ovens with controlled temperature and humidity

UV light exposure cabinet

GC-MS for chemical analysis

Procedure:

o Sample Preparation: Prepare a sufficient quantity of the finished product and the control.
Package the samples in the final intended packaging.

o Storage Conditions:

o Accelerated Stability: Store samples at elevated temperatures (e.g., 40°C and 45°C) for a
period of 1 to 3 months.

o Real-Time Stability: Store samples under normal conditions (e.g., 25°C / 60% Relative
Humidity) for the expected shelf life of the product (e.g., 12, 24, 36 months).

o Light Stability: Expose samples to controlled UV and visible light to assess
photodegradation.

o Freeze-Thaw Cycling: Subject samples to cycles of freezing and thawing (e.g., -10°C to
25°C) to assess stability under temperature fluctuations.

o Evaluation Schedule: Evaluate the samples at predetermined time points (e.g., 0, 1, 2, 3
months for accelerated testing; 0, 3, 6, 12, 24, 36 months for real-time testing).
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o Evaluation Parameters:

o Sensory Evaluation: A trained panel evaluates the odor profile of the samples compared to
the initial sample and the control, noting any changes in character or intensity.

o Physical Evaluation: Visually inspect the samples for any changes in color, clarity, or for
the formation of precipitates.

o Chemical Analysis: Use GC-MS to analyze the chemical composition of the fragrance,
quantifying the concentration of 2-Ethylpyrazine and identifying any potential degradation
products.

» Data Analysis: Compare the data from the different storage conditions and time points to the
initial sample. Any significant changes in the sensory, physical, or chemical properties will
indicate instability.

Safety and Regulatory Information

2-Ethylpyrazine has been evaluated for safety as a fragrance ingredient. The Research
Institute for Fragrance Materials (RIFM) has conducted safety assessments on pyrazines, and
it is important to adhere to the usage guidelines established by the International Fragrance
Association (IFRA). It is recommended to consult the latest IFRA standards for specific
restrictions and safe use levels in different product categories.

Conclusion

2-Ethylpyrazine is a versatile and impactful fragrance ingredient that can significantly enhance
the complexity and appeal of a wide range of perfume compositions. A thorough understanding
of its properties, combined with systematic experimental evaluation, will enable perfumers and

researchers to effectively utilize its unique olfactory characteristics in the creation of innovative

and memorable fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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